Cas no 1423117-06-9 (N,N-dimethyl-4-(methylsulfanyl)pyrrolidin-3-amine)

• Product Name: N,N-dimethyl-4-(methylsulfanyl)pyrrolidin-3-amine
• CAS No: 1423117-06-9
• MF: C₇H₁₆N₂S
• MW: 160.280340194702
• CID: 5150579
• PubChem ID: 71756728
• Update Time: 2025-05-24

N,N-dimethyl-4-(methylsulfanyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, N,N-dimethyl-4-(methylthio)-
• N,N-dimethyl-4-(methylsulfanyl)pyrrolidin-3-amine

• Inchi： 1S/C7H16N2S/c1-9(2)6-4-8-5-7(6)10-3/h6-8H,4-5H2,1-3H3
• InChI Key： GZXRMSQJHZBCEH-UHFFFAOYSA-N
• SMILES： N1CC(SC)C(N(C)C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on N,N-dimethyl-4-(methylsulfanyl)pyrrolidin-3-amine

Professional Introduction to N,N-dimethyl-4-(methylsulfanyl)pyrrolidin-3-amine (CAS No. 1423117-06-9)

N,N-dimethyl-4-(methylsulfanyl)pyrrolidin-3-amine, with the chemical formula C₇H₁₃NS, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 1423117-06-9, has garnered attention due to its structural complexity and potential applications in drug development. The presence of both nitrogen and sulfur atoms in its molecular framework makes it a versatile intermediate for various synthetic pathways, particularly in the creation of more complex heterocyclic structures.

The compound’s name can be broken down into its core components: N,N-dimethyl, indicating the substitution of two hydrogen atoms on the nitrogen atoms with methyl groups, and 4-(methylsulfanyl)pyrrolidin-3-amine, which specifies the location of the methylsulfanyl group on the pyrrolidine ring. This specific arrangement contributes to its reactivity and makes it a valuable building block in medicinal chemistry.

Recent advancements in the field of drug discovery have highlighted the importance of pyrrolidine derivatives due to their broad spectrum of biological activities. N,N-dimethyl-4-(methylsulfanyl)pyrrolidin-3-amine, being a derivative of pyrrolidine, has been explored for its potential pharmacological properties. Studies have shown that such compounds can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating conditions such as inflammation, neurodegenerative diseases, and cancer.

One of the most intriguing aspects of this compound is its role as a precursor in the synthesis of more complex molecules. The pyrrolidine core is a common motif in many bioactive natural products and synthetic drugs. By modifying this core structure, chemists can fine-tune the biological activity of the resulting compounds. For instance, researchers have utilized N,N-dimethyl-4-(methylsulfanyl)pyrrolidin-3-amine to develop novel analogs with enhanced binding affinity to target proteins.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors. The introduction of methyl groups and the methylsulfanyl group requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have significantly improved the efficiency of these synthetic routes, making it more feasible to produce larger quantities for research and industrial applications.

In addition to its pharmaceutical applications, N,N-dimethyl-4-(methylsulfanyl)pyrrolidin-3-amine has shown promise in materials science. Its unique structural features make it a suitable candidate for developing new types of polymers and functional materials. These materials could find applications in areas such as drug delivery systems, where precise control over molecular architecture is crucial.

The compound’s stability under various conditions is another area of interest. Researchers are investigating how different environmental factors affect its chemical properties. Understanding these effects is essential for optimizing its use in both laboratory settings and potential industrial processes. Additionally, studies on its degradation pathways are helping to identify byproducts and assess their environmental impact.

The role of computational chemistry in studying N,N-dimethyl-4-(methylsulfanyl)pyrrolidin-3-amine cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. This information is invaluable for designing experiments and guiding synthetic efforts toward achieving desired pharmacological outcomes.

Recent clinical trials have begun to explore the therapeutic potential of derivatives based on this compound’s structure. Early results are promising, showing that certain analogs can modulate key signaling pathways involved in disease progression. These findings underscore the importance of continued research into this class of molecules.

The regulatory landscape for new pharmaceutical compounds also plays a significant role in determining how quickly such discoveries can move from laboratory research to market availability. Compliance with regulatory standards ensures that new drugs are safe and effective for patients. Companies developing compounds like N,N-dimethyl-4-(methylsulfanyl)pyrrolidin-3-amine must navigate these regulations carefully to bring their innovations to fruition.

In conclusion, N,N-dimethyl-4-(methylsulfanyl)pyrrolidin-3-amine (CAS No. 1423117-06-9) represents a fascinating example of how structural modifications can lead to novel bioactive molecules. Its potential applications in drug development, materials science, and beyond make it a subject of intense interest among researchers worldwide. As our understanding of its properties grows, so too does its promise as a cornerstone molecule in future innovations.